(E)-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-2-(p-tolyl)ethenesulfonamide

• IUPAC Name: (E)-2-(4-methylphenyl)-N-(pyridin-3-ylmethyl)-N-(2-thiophen-2-ylethyl)ethenesulfonamide
• InChI: InChI=1S/C21H22N2O2S2/c1-18-6-8-19(9-7-18)11-15-27(24,25)23(13-10-21-5-3-14-26-21)17-20-4-2-12-22-16-20/h2-9,11-12,14-16H,10,13,17H2,1H3/b15-11+
• InChI Key: OTAZYWSJQGVYOO-RVDMUPIBSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)N(CCC2=CC=CS2)CC3=CN=CC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)N(CCC2=CC=CS2)CC3=CN=CC=C3
• Molecular Formula: C21H22N2O2S2
• Molecular Weight: 398.5 g/mol

Description

(E)-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-2-(p-tolyl)ethenesulfonamide is a useful research compound. Its molecular formula is C21H22N2O2S2 and its molecular weight is 398.54. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-2-(p-tolyl)ethenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-2-(p-tolyl)ethenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Investigation

• The compound is synthesized using methods such as condensation, characterized by techniques like FTIR, 1HNMR, and UV-Visible spectroscopy. Theoretical methods like Density Functional Theory (DFT) are utilized for its analysis (Elangovan et al., 2021).

Molecular and Supramolecular Structures

• Studies on similar sulfonamide derivatives have reported on their molecular and supramolecular structures, revealing how variations in their molecular structure can impact their physical and chemical properties (Jacobs, Chan, & O'Connor, 2013).

Pharmacokinetics and Bioavailability

• Research on analogous compounds has investigated their pharmacokinetics and oral bioavailability in animals, providing insights into their metabolic processing and potential therapeutic applications (Stearns et al., 2002).

Catalysis Applications

• Sulfonamide derivatives have been explored for their role in catalysis, such as in transfer hydrogenation of ketones, showcasing their potential utility in chemical synthesis processes (Ruff, Kirby, Chan, & O'Connor, 2016).

Heterocyclic Synthesis

• These compounds are used in the synthesis of various heterocyclic compounds, highlighting their versatility in creating a wide range of chemically and biologically active molecules (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Antimicrobial Activities

• Some sulfonamide derivatives are studied for their antimicrobial properties, indicating their potential in developing new antibacterial and antifungal agents (Wardkhan, Youssef, Hamed, & Ouf, 2008).